4-Chloro-3-methyl-butyric acid methyl ester

• Molecular Formula: C6H11ClO2
• Molecular Weight: 150.60 g/mol
• IUPAC Name: methyl 4-chloro-3-methylbutanoate
• InChI: InChI=1S/C6H11ClO2/c1-5(4-7)3-6(8)9-2/h5H,3-4H2,1-2H3
• InChI Key: YCQMBQQPRXPRAA-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)OC)CCl

Description

4-Chloro-3-methyl-butyric acid methyl ester is a useful research compound. Its molecular formula is C6H11ClO2 and its molecular weight is 150.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methyl-dihydro-furan-2-one (4 g, 39.95 mmol) was dissolved in MeOH (10 ml) and the solution was cooled to −10° C. Thionyl chloride (3.6 ml, 49.9 mmol) was added dropwise. The mixture was stirred at −10° C. for 2 hrs and hereafter for 16 hrs at room temperature. The mixture was concentrated in vacuo to give crude 4-Chloro-3-methyl-butyric acid methyl ester (4 g, 87%) which was used in the next step without further purification.